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Compound of Interest

Compound Name: 3,4-Dichloroaniline

Cat. No.: B118046

Essential Safety and Handling Guide for 3,4-
Dichloroaniline

This guide provides immediate, essential safety protocols and logistical information for handling
3,4-Dichloroaniline (CAS No. 95-76-1) in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals. Adherence to these procedures is critical due
to the compound's high toxicity.

Chemical and Toxicological Data

3,4-Dichloroaniline is a solid substance that is toxic if swallowed, inhaled, or in contact with
skin, and causes serious eye damage[1][2][3]. It may also cause an allergic skin reaction[1][2].

Table 1: Physical and Chemical Properties
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Property

Appearance

Value

Light tan to dark gray crystals or brown
solid[4]

Molecular Formula

CeHsCI2N[1]

Molecular Weight

162.02 g/mol [3]

Melting Point 69 - 73 °C/156.2 - 163.4 °F[1]
Boiling Point 272 °C /522 °F at 760 mmHg[4]
Flash Point 166 °C / 330.8 °F[1]

Vapor Pressure

1 mmHg @ 80.5 °C (178 °F)[1][4]

| Water Solubility | <1 mg/mL at 21.5 °C (70.7°F)[4] |

Table 2: Toxicity Data

Endpoint Value Species
LD50 Oral 648 mglkg Rat[2]
LD50 Dermal (ATE) 300 mg/kg
| LC50 Inhalation (ATE) | 0.5 mg/l | - |
Table 3: Occupational Exposure Limits
Component CAS No. Value Control Parameters

| 3,4-Dichloroaniline | 95-76-1 | TWA | 2 ppm / 8 mg/m?3 |

Note: Skin contact contributes to exposure[5].

Operational Plan: Safe Handling Workflow
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Proper handling of 3,4-Dichloroaniline requires careful preparation, execution, and disposal.

The following workflow must be observed at all times.
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Caption: Standard operating procedure for handling 3,4-Dichloroaniline.

Procedural Guidance: Step-by-Step

1. Engineering Controls:

e Always handle 3,4-Dichloroaniline in a well-ventilated area, preferably a certified chemical

fume hood[3][6].

» Ensure safety shower and eyewash stations are readily accessible.
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2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield[3][5]. Standard safety
glasses are not sufficient.

e Skin Protection:

o Wear chemical-impermeable gloves (e.g., nitrile rubber). Inspect gloves for any damage
before use[3][7].

o Use proper glove removal technique to avoid skin contact[3].

o Wear a lab coat or a complete suit protecting against chemicals[3][7]. Contaminated work
clothing should not be allowed out of the workplace[1][5].

» Respiratory Protection: If there is a risk of overexposure or if dust is generated, a NIOSH-
approved respirator is required[3][5][8]. For high concentrations, a self-contained breathing
apparatus (SCBA) may be necessary[5][6].

3. Handling Practices:

e Avoid all personal contact, including inhalation and contact with skin and eyes|6].
e Do not eat, drink, or smoke in the handling area[5][6].

e Wash hands thoroughly with soap and water after handling the chemical[5][6].

o Keep containers securely sealed when not in use[6].

Emergency and Disposal Plan

Immediate and correct response to exposure or spills is critical. All personnel must be familiar
with these procedures.

Emergency Exposure Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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